Cas no 1105231-28-4 (1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide
• CAS No: 1105231-28-4
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 6490681
• PubChem ID: 30866699
• Update Time: 2025-06-15

1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide
• 1105231-28-4
• AKOS024512281
• 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(pyridin-3-yl)piperidine-4-carboxamide
• F5528-0206
• 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-pyridin-3-ylpiperidine-4-carboxamide
• 1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H23N5O2/c1-29-19-6-4-16(5-7-19)20-8-9-21(26-25-20)27-13-10-17(11-14-27)22(28)24-18-3-2-12-23-15-18/h2-9,12,15,17H,10-11,13-14H2,1H3,(H,24,28)
• InChI Key： KEMQSVQPBATOHY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3C=CC(=CC=3)OC)N=N2)CC1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 389.18517499g/mol
• Monoisotopic Mass: 389.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide

Introduction to 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide (CAS No. 1105231-28-4)

1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1105231-28-4, represents a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The presence of a pyridazine core, flanked by a 4-methoxyphenyl group and a pyridin-3-yl-N-substituted piperidine moiety, suggests a rich chemical space for interaction with biological targets. These structural features are particularly intriguing from a medicinal chemistry perspective, as they offer the possibility of modulating various biological pathways.

In recent years, there has been a growing interest in the development of small molecules that can interact with complex biological systems. The compound 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide stands out due to its multifaceted structural features, which may enable it to exhibit a wide range of biological activities. This has prompted researchers to investigate its potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the pyridazine ring with the piperidine and pyridine substituents creates a scaffold that can be further modified to enhance specific biological activities. This flexibility makes it an attractive candidate for structure-based drug design.

The pharmacological profile of 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide is still under investigation, but preliminary studies suggest that it may possess properties relevant to several therapeutic indications. For instance, the methoxy group on the phenyl ring could influence metabolic stability and bioavailability, while the pyridazine core is known to be present in several bioactive molecules. These features collectively make this compound a subject of intense interest for medicinal chemists.

Recent advances in computational chemistry have also played a crucial role in understanding the potential of this compound. Molecular modeling studies can predict how 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-yl)piperidine-4-carboxamide might interact with target proteins, providing valuable insights into its mechanism of action. Such computational approaches are increasingly integral to modern drug discovery processes, allowing researchers to screen large libraries of compounds efficiently.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling, has been instrumental in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for greater control over the stereochemistry of the product.

In conclusion, 1-6-(4-methoxyphenyl)pyridazin-3-yl-N-(pyridin-3-y)piperidine -4-carboxamide (CAS No. 1105231 -28 -4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration. As research continues, it is likely that new insights into its therapeutic applications will emerge, contributing to the development of novel treatments for various diseases.